Cas no 5117-88-4 (2-amino-4,5-dimethylfuran-3-carbonitrile)

• Product Name: 2-amino-4,5-dimethylfuran-3-carbonitrile
• CAS No: 5117-88-4
• MF: C₇H₈N₂O
• MW: 136.15122127533
• MDL: MFCD00274264
• CID: 387307
• PubChem ID: 290220
• Update Time: 2025-07-18

2-amino-4,5-dimethylfuran-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Furancarbonitrile,2-amino-4,5-dimethyl-
• 2-Amino-4,5-dimethyl-3-furancarbonitrile
• 2-amino-4,5-dimethyl-3-furonitrile
• 2-Amino-4,5-dimethyl-furan-3-carbonitrile
• 2-amino-4,5-dimethylfuran-3-carbonitrile
• 2-amino-3-cyano-4,5-dimethylfuran
• 2-amino-3-cyano-4,5-dimethylfurane
• 4,5-dimethyl-2-amino-3-cyanofuran
• 3-Furancarbonitrile, 2-amino-4,5-dimethyl-
• NSC 153310
• A828478
• MFCD00274264
• FT-0611082
• J-507815
• NSC-686264
• Furane-3-carbonitrile, 2-amino-4,5-dimethyl-
• 2-Amino-4,5-dimethyl-3-furancarbonitrile, 95%
• 3-Furonitrile, 2-amino-4,5-dimethyl-
• SCHEMBL441084
• DTXSID10302744
• EN300-15329
• HMS1637M22
• AKOS001178125
• NSC153310
• NSC-153310
• SB61139
• F1973-0021
• 5117-88-4
• 2-Amino-4,5-dimethyl-3-furonitrile #
• AP-853/40173265
• NSC686264
• PS-3102
• G78173
• STK422229
• DB-020408

• MDL： MFCD00274264
• Inchi： 1S/C7H8N2O/c1-4-5(2)10-7(9)6(4)3-8/h9H2,1-2H3
• InChI Key： ACHDPRAJHGRGDC-UHFFFAOYSA-N
• SMILES： O1C(=C(C#N)C(C)=C1C)N

Computed Properties

• Exact Mass: 136.06400
• Monoisotopic Mass: 136.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.7
• Topological Polar Surface Area: 63Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 163-169 °C (lit.)
• PSA: 62.95000
• LogP: 1.93148
• Solubility: Not determined

2-amino-4,5-dimethylfuran-3-carbonitrile Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H312-H332
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22
• Safety Instruction： S36
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Safety Term：S36/37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 2-amino-4,5-dimethylfuran-3-carbonitrile

Professional Introduction to 2-amino-4,5-dimethylfuran-3-carbonitrile (CAS No. 5117-88-4)

2-amino-4,5-dimethylfuran-3-carbonitrile (CAS No. 5117-88-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This heterocyclic compound features a fused ring system with an amino group and a nitrile substituent, making it a versatile intermediate in synthetic chemistry. Its unique structural properties have positioned it as a valuable building block for the development of novel bioactive molecules.

The compound belongs to the class of furan derivatives, which are widely recognized for their broad spectrum of biological activities. The presence of both an amino group and a nitrile moiety in 2-amino-4,5-dimethylfuran-3-carbonitrile introduces multiple reactive sites, enabling diverse chemical transformations. These transformations are crucial for the synthesis of more complex molecules, particularly in drug discovery and development.

In recent years, there has been growing interest in the application of 2-amino-4,5-dimethylfuran-3-carbonitrile in medicinal chemistry. Researchers have leveraged its structural framework to design and synthesize new compounds with potential therapeutic applications. For instance, studies have demonstrated its utility in the development of kinase inhibitors, which are critical in treating various forms of cancer and inflammatory diseases. The nitrile group serves as a key pharmacophore, facilitating interactions with biological targets and enhancing binding affinity.

Moreover, the 2-amino-4,5-dimethylfuran-3-carbonitrile scaffold has been explored in the synthesis of agrochemicals. Its structural features make it an effective precursor for herbicides and fungicides, contributing to the advancement of sustainable agricultural practices. The compound’s ability to undergo selective modifications allows chemists to tailor its properties for specific applications, ensuring optimal performance in crop protection.

The synthetic pathways for 2-amino-4,5-dimethylfuran-3-carbonitrile have also been optimized to improve yield and efficiency. Modern methodologies involve catalytic processes that minimize waste and reduce environmental impact. These advancements align with global efforts to promote green chemistry principles in industrial applications. The compound’s role as a key intermediate underscores its importance in modern chemical synthesis.

Recent research has highlighted the potential of 2-amino-4,5-dimethylfuran-3-carbonitrile in material science as well. Its ability to form stable complexes with metals has led to investigations into its use as a ligand in catalytic systems. Such applications could revolutionize industrial processes by enabling more efficient and selective chemical reactions.

The pharmacological profile of 2-amino-4,5-dimethylfuran-3-carbonitrile continues to be a focal point for academic and industrial researchers. Preclinical studies have revealed promising results regarding its potential as an antimicrobial agent. The compound’s interaction with bacterial enzymes suggests mechanisms that could disrupt pathogenic growth without harming host cells. This finding opens new avenues for developing novel antibiotics to combat antibiotic-resistant strains.

In conclusion, 2-amino-4,5-dimethylfuran-3-carbonitrile (CAS No. 5117-88-4) is a multifaceted compound with significant implications across multiple scientific disciplines. Its role as a synthetic intermediate in pharmaceuticals and agrochemicals underscores its versatility and importance. As research progresses, the applications of this compound are expected to expand, driving innovation in drug discovery and material science.